1-(2-Bromoethyl)-4-fluorobenzene

• IUPAC Name: 1-(2-bromoethyl)-4-fluorobenzene
• InChI: InChI=1S/C8H8BrF/c9-6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2
• InChI Key: FLRUNCJXOVYWDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCBr)F
• Molecular Formula: C8H8BrF
• DSSTOX Substance ID: DTXSID50341450
• Molecular Weight: 203.05 g/mol
• CAS RN: 332-42-3

Description

Bromoethylbenzene compounds are generally used as intermediates in organic synthesis. They have a benzene ring, which is an aromatic hydrocarbon, attached to an ethyl group that carries a bromine atom.

Synthesis Analysis

The synthesis of bromoethylbenzene compounds often involves the reaction of a suitable benzene derivative with a bromoethyl group. For example, 2-bromoethyl)-1,3-dioxolane can be obtained from the reaction between 1-(2-hydroxyethyl)naphthalene and phosphorus tribromide.

Molecular Structure Analysis

The molecular structure of bromoethylbenzene compounds typically consists of a benzene ring attached to an ethyl group that carries a bromine atom. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Bromoethylbenzene compounds can participate in various chemical reactions. For instance, 2-(2-bromoethyl)-1,3-dioxolane can undergo copper-catalyzed borylation with bis(pinacolato)diboron followed by treatment with potassium bifluoride to afford the key organotrifluoroborate reagent.

Physical And Chemical Properties Analysis

The physical and chemical properties of bromoethylbenzene compounds would depend on their specific chemical structure. For example, 2-bromoethyl trifluoromethanesulfonate is a liquid at room temperature, with a molecular weight of 257.03 g/mol.

Scientific Research Applications

Precursor for Ionic Liquids

. Ionic liquids, often referred to as “liquid salts,” have unique properties and versatile applications. .

Use in Nucleophilic Aromatic Substitution Reactions

. These reactions are a type of substitution reaction where a nucleophile replaces a good leaving group, such as a halide, on an aromatic ring. .

Synthesis of Fluorinated Compounds

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Use in Western Blotting and Immunoprecipitation

. .

Use in Purification Processes

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Mechanism of Action

Target of Action

Similar compounds such as (2-bromoethyl) (2-‘formyl-4’-aminophenyl) acetate have been found to target chymotrypsin-like elastase family member 1 . This enzyme plays a crucial role in various biological processes, including inflammation and digestion .

Mode of Action

For instance, a similar compound, 2-(2-Bromoethyl)-1,3-dioxolane, undergoes copper-catalyzed borylation, which could potentially affect its interaction with its targets .

Biochemical Pathways

For example, a compound named OATD-02, which is a potent arginase inhibitor, has been found to affect tumor immune suppression and tumor cell growth .

Pharmacokinetics

Similar brominated compounds have been found to exhibit high systemic clearance and large volume of distribution .

Safety and Hazards

Handling bromoethylbenzene compounds requires appropriate safety measures. They can cause skin and eye irritation, and may be harmful if swallowed or inhaled. It’s important to use personal protective equipment and ensure adequate ventilation when handling these compounds.

Synthesis routes and methods I

Procedure details

To a solution of 2-(4-fluorophenyl)ethyl alcohol (13.4 mL, 107 mmol) in dry toluene (150 mL) at 0° C. was added phosphorous tribromide (21.1 mL, 224 mmol). The resulting mixture was stirred at ambient temperature for 5 days and then recooled to 0° C. and crushed ice (200 g) added. The aqueous layer was extracted with ether (2×120 mL) and the combined organic extracts were then washed with saturated aqueous sodium bicarbonate solution (2×30 mL), dried (MgSO4) and concentrated in vacuum. Distillation afforded 2-(4-fluorophenyl)ethyl bromide as a colorless oil (14.08 g, 31%); b.p. 103° C. @12 mm Hg.

Synthesis routes and methods II

Procedure details

Phosphorus tribromide (14 g) was added, over 2 minutes, to a solution of 2-(4-fluorophenyl)ethanol (14 g) in carbon tetrachloride (80 ml). The mixture was heated under reflux for 2 hours then cooled in an ice bath. 10% Aqueous sodium carbonate solution was added until all of the solid has dissolved. The mixture was transferred to a separating funnel and the layers were separated. The aqueous layer was extracted with dichloromethane (50 ml) and the organic solutions were combined, dried (MgSO4) and concentrated in vacuo. The residue was purified by chromatography on silica eluting with 1:1 hexane/dichloromethane. The product-containing fractions were combined and concentrated in vacuo to give the title compound as a colourless oil, 10 g.

Synthesis routes and methods III

Procedure details

1-(2-Bromoethyl)-4-fluorobenzene was prepared from 4-fluorophenylacetic acid as described above for 1-(2-bromoethyl)-2-fluorobenzene.